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Compound of Interest

Compound Name: Atrasentan Hydrochloride

Cat. No.: B519724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Atrasentan Hydrochloride (also known as ABT-627) is a potent and selective antagonist of

the endothelin-A (ETA) receptor.[1][2] Endothelin-1 (ET-1), a powerful vasoconstrictor, exerts its

effects through binding to ETA and ETB receptors.[3] The activation of ETA receptors is

implicated in vasoconstriction and cell proliferation.[3] By selectively blocking the ETA receptor,

Atrasentan Hydrochloride inhibits these pathways, making it a valuable tool in studying and

potentially treating various conditions, including certain cancers and chronic kidney disease.[2]

[4] These application notes provide detailed protocols for the preparation, storage, and

handling of Atrasentan Hydrochloride stock solutions in dimethyl sulfoxide (DMSO) for in vitro

research applications.

Chemical Properties
A summary of the key chemical properties of Atrasentan Hydrochloride is presented below.
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Property Value Reference

Molecular Formula C₂₉H₃₉ClN₂O₆ [4]

Molecular Weight 547.08 g/mol [5]

CAS Number 195733-43-8 [5]

Appearance Solid [6]

Purity ≥98% [7]

Solubility and Stock Solution Preparation
Atrasentan Hydrochloride is readily soluble in DMSO.[6][7] For optimal results, it is

recommended to use fresh, anhydrous DMSO as its hygroscopic nature can affect solubility.[8]

[9]

Solubility Data:

Solvent Solubility
Concentration
(mM)

Notes Reference

DMSO 30 mg/mL 54.84 mM
Sonication is

recommended.
[10]

DMSO 28.57 mg/mL 52.22 mM

Ultrasonic

assistance may

be needed.

[5]

DMSO ≥10 mg/mL - - [6]

H₂O 0.4 mg/mL 0.73 mM

Requires pH

adjustment to 4

with HCl and

heating to 60°C.

[10]

Recommended Protocol for Preparing a 10 mM Stock Solution in DMSO:
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This protocol provides instructions for preparing 1 mL of a 10 mM Atrasentan Hydrochloride
stock solution. Adjust volumes as needed for different concentrations or volumes.

Materials:

Atrasentan Hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Sonicator (optional, but recommended)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Safety First: Before handling the compound, review the Safety Data Sheet (SDS). Handle

Atrasentan Hydrochloride in a well-ventilated area, wearing appropriate PPE.

Weighing: Accurately weigh out 5.47 mg of Atrasentan Hydrochloride powder and place it

into a sterile microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

Atrasentan Hydrochloride powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Sonication (Recommended): If the compound does not fully dissolve, place the tube in a

sonicator water bath for 5-10 minutes.[5][10] This will aid in complete solubilization.

Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate

matter.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected tubes to avoid repeated freeze-thaw cycles.

Storage and Stability
Proper storage is crucial to maintain the integrity of the Atrasentan Hydrochloride stock

solution.

Storage Condition Duration Notes Reference

-80°C Up to 1 year
Recommended for

long-term storage.
[10]

-20°C Up to 1 month
Suitable for short-term

storage.
[8]

Powder (at -20°C) Up to 3 years

Store the solid

compound in a cool,

dry place.

[10]

Important Considerations:

Hygroscopic Nature of DMSO: DMSO can absorb moisture from the air, which may impact

the stability and solubility of the compound over time.[11][12] Use fresh, anhydrous DMSO

and keep stock solution vials tightly sealed.

Freeze-Thaw Cycles: Avoid multiple freeze-thaw cycles as this can lead to degradation of the

compound. Aliquoting into single-use vials is highly recommended.[9]

Light Sensitivity: Protect the stock solution from light.

Experimental Workflow
The following diagram illustrates a typical workflow for using the Atrasentan Hydrochloride
stock solution in a cell-based assay.
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Stock Solution Preparation

Cell-Based Assay

Weigh Atrasentan HCl
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Vortex / Sonicate
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Perform Assay
(e.g., Proliferation, Signaling)
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Experimental workflow for Atrasentan Hydrochloride.
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Signaling Pathway
Atrasentan Hydrochloride acts by blocking the Endothelin-A (ETA) receptor, thereby inhibiting

the downstream signaling cascade initiated by Endothelin-1 (ET-1).

Endothelin-1 (ET-1)

ETA Receptor

Binds

Phospholipase C
(PLC)

Activates

Atrasentan HCl

Blocks

IP3 & DAG

Generates

↑ Intracellular Ca²⁺
& PKC Activation

Leads to

Cellular Responses:
- Vasoconstriction

- Proliferation
- Inflammation

- Fibrosis

Induces

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b519724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b519724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Atrasentan's mechanism of action.

Disclaimer: This product is for research use only and is not intended for human or veterinary

diagnostic or therapeutic use. Always follow safe laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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